Cas no 397266-02-3 (1,10-Phenanthroline-3,8-diol (9CI))

• Product name: 1,10-Phenanthroline-3,8-diol (9CI)
• CAS No: 397266-02-3
• MF: C₁₂H₈N₂O₂
• MW: 212.20412
• CID: 299791
• PubChem ID: 11160163

1,10-Phenanthroline-3,8-diol (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline-3,8-diol (9CI)
• 1,10-Phenanthroline-3,8-diol
• 8-hydroxy-10H-1,10-phenanthrolin-3-one
• SCHEMBL686920
• 3,8-dihydroxy-1,10-phenanthroline
• PYTCGFXZDSZBLX-UHFFFAOYSA-N
• 397266-02-3
• DTXSID50457247
• DB-225842

• Inchi： InChI=1S/C12H8N2O2/c15-9-3-7-1-2-8-4-10(16)6-14-12(8)11(7)13-5-9/h1-6,15-16H
• InChI Key： PYTCGFXZDSZBLX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C3C=2N=CC(O)=C3)C=C(O)C=1

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 66.24